4-(2-methylphenyl)-1-sulfanyl-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-5-one

• IUPAC Name: 4-(2-methylphenyl)-1-sulfanylidene-2H-[1,2,4]triazolo[4,3-a]quinazolin-5-one
• InChI: InChI=1S/C16H12N4OS/c1-10-6-2-4-8-12(10)19-14(21)11-7-3-5-9-13(11)20-15(19)17-18-16(20)22/h2-9H,1H3,(H,18,22)
• InChI Key: PKOPFZJHNFMINT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=O)C3=CC=CC=C3N4C2=NNC4=S
• Molecular Formula: C16H12N4OS
• Molecular Weight: 308.4 g/mol

Description

The compound “4-(2-methylphenyl)-1-sulfanyl-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-5-one” belongs to the class of [1,2,4]triazolo[4,3-a]quinazoline derivatives. These compounds are known for their potential biological activities and are considered important structural templates in the design and synthesis of novel biologically relevant compounds.

Synthesis Analysis

The synthesis of [1,2,4]triazolo[4,3-a]quinazoline derivatives involves aromatic nucleophilic substitution of 4-chloro-8-methyl [1,2,4]triazolo[4,3-a]quinazoline-1-amine with different amines and triazole-2-thiol. This method has the features of good functional group tolerance, being transition metal and external oxidant free, and easy operation.

Molecular Structure Analysis

The molecular structure of [1,2,4]triazolo[4,3-a]quinazoline derivatives can be analyzed using DFT calculations at the B3LYP/6-311G (2 d, p) level of theory. The crystal structure of similar compounds has been studied, providing information about the space group, cell parameters, and calculated density.

Chemical Reactions Analysis

The chemical reactions involving [1,2,4]triazolo[4,3-a]quinazoline derivatives include a one-pot intermolecular annulation reaction of o-amino benzamides and thiols. The thiol substrate could promote the dehydroaromatization step.

Physical And Chemical Properties Analysis

The physical and chemical properties of [1,2,4]triazolo[4,3-a]quinazoline derivatives can be analyzed using various methods. For instance, the melting point can be determined experimentally. The molecular weight and calculated density can be obtained from the crystal structure analysis.

Future Directions

The [1,2,4]triazolo[4,3-a]quinazoline scaffold is considered a versatile moiety for the design and synthesis of novel biologically relevant compounds. Future research could focus on the development of more efficient synthetic protocols and the exploration of their biological activities.